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Compound of Interest

Compound Name: LUBAZODONE

CAS No.: 161178-21-8

Cat. No.: B1143000

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lubazodone is an investigational antidepressant agent characterized as a serotonin

antagonist and reuptake inhibitor (SARI). Its pharmacological profile is defined by its potent

inhibition of the serotonin transporter (SERT) and its antagonist activity at the 5-HT2A receptor.

[1] This dual mechanism of action is believed to contribute to its antidepressant effects with a

potentially favorable side-effect profile. These application notes provide detailed protocols for

key in vitro assays to characterize the activity of Lubazodone and similar compounds at its

primary molecular targets.

Data Presentation: Comparative Binding Affinities
The following table summarizes the in vitro binding affinities (Ki, nM) of Lubazodone and

comparator SARI compounds at the human serotonin transporter (hSERT) and various

neurotransmitter receptors. Lower Ki values indicate higher binding affinity.
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Compound
hSERT (Ki,
nM)

5-HT2A (Ki,
nM)

α1-
Adrenergic
(Ki, nM)

5-HT2C (Ki,
nM)

5-HT1A (Ki,
nM)

Lubazodone 21[1] 86[1] 200[1] 680[1] -

Trazodone
160 - 367[2]

[3]
35.6[3] 153[3] 224[3]

23.6 - 118[3]

[4]

Nefazodone - - - - -

Note: Data for Nefazodone was not readily available in the searched literature.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the signaling pathway of the 5-HT2A receptor and the general

experimental workflows for the described in vitro assays.
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Radioligand Binding Assay Workflow
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Serotonin Reuptake Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143000/docs#in-vitro-assays-for-lubazodone-
activity-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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